Cas no 83379-03-7 (4H-Pyran-4-one, 2,3-dihydro-3,5-dimethyl-2-phenyl-, trans-)

• Product Name: 4H-Pyran-4-one, 2,3-dihydro-3,5-dimethyl-2-phenyl-, trans-
• CAS No: 83379-03-7
• MF: C₁₃H₁₄O₂
• MW: 202.249063968658
• CID: 671760
• PubChem ID: 11788911
• Update Time: 2025-04-19

4H-Pyran-4-one, 2,3-dihydro-3,5-dimethyl-2-phenyl-, trans- Chemical and Physical Properties

Names and Identifiers

• 4H-Pyran-4-one, 2,3-dihydro-3,5-dimethyl-2-phenyl-, trans-
• SCHEMBL13241605
• DTXSID10472678
• 83379-03-7

• Inchi： 1S/C13H14O2/c1-9-8-15-13(10(2)12(9)14)11-6-4-3-5-7-11/h3-8,10,13H,1-2H3/t10-,13-/m1/s1
• InChI Key： FHQSXHVXYDHRPI-ZWNOBZJWSA-N
• SMILES： O1C=C(C)C([C@@H](C)[C@@H]1C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 202.099379685g/mol
• Monoisotopic Mass: 202.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 26.3Ų